Cas no 1006458-60-1 (5-methyl-4-(3-methylpyrazol-1-yl)-1,3-thiazol-2-amine)

• Product Name: 5-methyl-4-(3-methylpyrazol-1-yl)-1,3-thiazol-2-amine
• CAS No: 1006458-60-1
• MF: C₈H₁₀N₄S
• MW: 194.256799221039
• CID: 5175712
• Update Time: 2025-05-19

5-methyl-4-(3-methylpyrazol-1-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-4-(3-methylpyrazol-1-yl)-1,3-thiazol-2-amine
• 5-Methyl-4-(3-methyl-1H-pyrazol-1-yl)thiazol-2-amine

• Inchi： 1S/C8H10N4S/c1-5-3-4-12(11-5)7-6(2)13-8(9)10-7/h3-4H,1-2H3,(H2,9,10)
• InChI Key： SDFPGCVWABVLTR-UHFFFAOYSA-N
• SMILES： S1C(C)=C(N2C=CC(C)=N2)N=C1N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1

Additional information on 5-methyl-4-(3-methylpyrazol-1-yl)-1,3-thiazol-2-amine

5-Methyl-4-(3-Methylpyrazol-1-yl)-1,3-Thiazol-2-Amine: A Comprehensive Overview

The compound 5-methyl-4-(3-methylpyrazol-1-yl)-1,3-thiazol-2-amine (CAS No. 1006458-60-1) is a heterocyclic amine with a unique structural composition that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazoles, which are five-membered aromatic heterocycles containing sulfur and nitrogen atoms. The presence of a methyl group at position 5 and a 3-methylpyrazole substituent at position 4 imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 5-methyl-4-(3-methylpyrazol-1-yl)-1,3-thiazol-2-amine in drug discovery and development. Its structure allows for versatile interactions with biological targets, such as enzymes and receptors, which is crucial for therapeutic applications. For instance, researchers have explored its role as a potential inhibitor of certain kinases involved in cancer progression. The compound's ability to modulate these targets has been validated through in vitro assays, demonstrating its promise as a lead compound for anti-cancer drug development.

In addition to its pharmacological significance, 5-methyl-4-(3-methylpyrazol-1-yl)-1,3-thiazol-2-amine has also been studied for its electronic properties. The sulfur atom in the thiazole ring contributes to its aromaticity and stability, making it a candidate for applications in materials science. Recent advancements in computational chemistry have enabled detailed analyses of its electronic structure, revealing potential uses in organic electronics and optoelectronic devices.

The synthesis of 5-methyl-4-(3-methylpyrazol-1-yl)-1,3-thiazol-2-amine involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Researchers have optimized synthetic routes by employing catalytic methods and green chemistry principles, reducing environmental impact while maintaining product quality. These advancements underscore the importance of sustainable practices in modern chemical synthesis.

Furthermore, the compound's stability under various conditions has been thoroughly investigated. Studies have shown that 5-methyl-4-(3-methylpyrazol-1-yli)-1,3-thiazol-2-amine exhibits remarkable thermal stability and resistance to oxidation, which are desirable traits for industrial applications. Its ability to withstand harsh conditions without degradation makes it suitable for use in high-performance materials and advanced chemical processes.

The biological activity of 5-methyl-4-(3-methylpyrazol-yli)-1,3-thiazol-amine has been extensively studied using modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These studies have provided insights into its molecular interactions and bioavailability, paving the way for further preclinical trials. The compound's pharmacokinetic profile has also been evaluated, revealing favorable absorption and distribution characteristics that enhance its potential as a therapeutic agent.

In conclusion, 5-methyl-yli)-thiazole-amine (CAS No. 1006458) is a multifaceted compound with significant implications across various scientific domains. Its unique structure, coupled with recent research findings, positions it as a promising candidate for drug development and materials science applications. As ongoing studies continue to uncover new aspects of its properties and functionalities, this compound is poised to play an increasingly important role in advancing scientific innovation.